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Introduction

Stearyl oleate is a long-chain ester formed from the reaction of stearyl alcohol and oleic acid.
[1] It is a waxy, lipophilic substance primarily used in cosmetics and personal care products as
an emollient, texture enhancer, and skin-conditioning agent.[2][3][4] Its molecular structure,
characterized by two long hydrocarbon chains, imparts significant hydrophobicity, making it a
promising candidate for creating water-repellent surfaces.[5]

These application notes provide a comprehensive overview of the use of stearyl oleate as a
hydrophobic coating material. Potential applications in the pharmaceutical and research
sectors include moisture-protective coatings for sensitive active pharmaceutical ingredients
(APIs), coatings for medical devices to prevent biofouling, and the creation of controlled-
release drug delivery systems. This document outlines the physicochemical properties of
stearyl oleate and provides detailed protocols for its application and characterization.

Physicochemical Properties of Stearyl Oleate

Stearyl oleate's properties are defined by its long, unsaturated fatty acid ester structure. The
presence of a double bond in the oleate chain results in a lower melting point compared to its
fully saturated analogue, stearyl stearate, offering different processing characteristics.

Table 1: Physicochemical Properties of Stearyl Oleate
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Property Value Reference(s)
CAS Number 17673-49-3

Molecular Formula C36H7002

Molecular Weight 534.94 g/mol

Synonyms Octadecyl oleate, Oleic acid

stearyl ester

Physical State

Solid / Waxy Solid at room

temperature

Solubility

Insoluble in water; Soluble in
) N/A
nonpolar organic solvents

Stearyl Oleate as a Hydrophobic Coating

The hydrophobicity of stearyl oleate is derived from its molecular structure. The two long alkyl

chains (C18) are nonpolar and thus repel water. This characteristic is fundamental to its

function as a coating material for moisture protection and controlling surface interactions. The

general relationship between long alkyl chains and hydrophobicity is well-established.
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Reactants

Oleic Acid Stearyl Alcohol
(C18:1) (C18:0)

+ Esterification

Product

Stearyl Oleate

Contains Two Long
Nonpolar Alkyl Chains

Y

Resulting Property

Hydrophobicity

(Water Repellency)
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Prepare 1-5% (w/v) Clean and Dry
Stearyl Oleate Solution Substrate

Immerse Substrate in Solution
(30-60s)

Withdraw Substrate at
Constant Rate (e.g., 1-2 mm/s)

Air Dry in Fume Hood
(10-15 min)

Oven/Vacuum Dry
(1-2 hours)

Coated Substrate Ready
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Prepare Oil Phase: Prepare Aqueous Phase:
Melt Stearyl Oleate Heat Water + Surfactant

Combine Phases to Form
Pre-Emulsion

High-Shear Homogenization
(e.g., 10,000 rpm, 5 min)

Rapidly Cool Emulsion
in Ice Bath

Apply Emulsion to Substrate
via Spraying

Dry to Evaporate Water

Coated Substrate Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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